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Compound of Interest

Compound Name: Dimecrotic acid

Cat. No.: B1238152 Get Quote

Initial investigations reveal that Dimecrotic Acid, identified by the CAS number 7706-67-4, is a

distinct chemical entity known chemically as (E)-3-(2,4-Dimethoxyphenyl)but-2-enoic Acid.[1][2]

[3][4] Despite its unique identity, a comprehensive review of publicly available scientific

literature, patent databases, and clinical trial registries yields remarkably little information about

its history, development, and biological activity.

Dimecrotic acid is classified as an experimental small molecule drug and a member of the

cinnamic acids.[5][6] Its molecular formula is C12H14O4 and it has a molecular weight of

approximately 222.24 g/mol .[1][6] Chemical suppliers list it as a research chemical.[1][2][3][4]

[7]

While patent documents occasionally include "dimecrotic acid" in extensive lists of chemical

compounds, they do not provide any specific details regarding its synthesis, intended use, or

mechanism of action.[8][9] Similarly, pharmacological databases like DrugBank categorize it as

"experimental" but offer no substantive data on its pharmacodynamics, pharmacokinetics, or

any clinical studies.[5]

The initial search for information on dimecrotic acid was complicated by search engines

frequently returning results for the well-known nonsteroidal anti-inflammatory drug (NSAID),

mefenamic acid. This is likely due to the phonetic similarity of the names and the scarcity of

information on dimecrotic acid. However, it is crucial to note that dimecrotic acid and

mefenamic acid are distinct compounds with different chemical structures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1238152?utm_src=pdf-interest
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://www.scbt.com/p/e-dimecrotic-acid-7706-67-4
https://www.a2bchem.com/7706-67-4.html
https://vi.tnjchem.com/cas-7706-67-4-dimecrotic-acid_p31912.html
https://www.simsonpharma.com/product/dimecrotic-acid
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://go.drugbank.com/drugs/DB21126
https://pubchem.ncbi.nlm.nih.gov/compound/6445007
https://www.scbt.com/p/e-dimecrotic-acid-7706-67-4
https://pubchem.ncbi.nlm.nih.gov/compound/6445007
https://www.scbt.com/p/e-dimecrotic-acid-7706-67-4
https://www.a2bchem.com/7706-67-4.html
https://vi.tnjchem.com/cas-7706-67-4-dimecrotic-acid_p31912.html
https://www.simsonpharma.com/product/dimecrotic-acid
https://www.lgcstandards.com/ES/en/p/TRC-D496300
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://patentimages.storage.googleapis.com/08/b5/c5/b27d53feac8fe0/US7790905.pdf
https://patents.justia.com/patent/10912746
https://go.drugbank.com/drugs/DB21126
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
At present, there is a significant lack of accessible scientific literature to construct an in-depth

technical guide on dimecrotic acid as requested. Key information for researchers and drug

development professionals, such as:

A historical account of its discovery and development

Detailed experimental protocols from preclinical or clinical studies

Quantitative data on its efficacy, safety, and pharmacokinetic profile

Elucidation of its mechanism of action and any associated signaling pathways

is not available in the public domain. Therefore, the creation of summary tables and

visualizations as specified in the user request is not feasible. The compound remains an

obscure entity, seemingly confined to chemical supplier catalogs and passing mentions in

broad patent filings. Further research and publication would be required to shed light on its

potential therapeutic relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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